N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride
Overview
Description
N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride involves its ability to inhibit the activity of certain enzymes and proteins in the body. For example, the compound has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. In addition, this compound has been shown to inhibit the activity of protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. For example, the compound has been shown to induce apoptosis in cancer cells and inhibit the growth of cancer cells. In addition, this compound has been shown to inhibit the aggregation of beta-amyloid and alpha-synuclein proteins, which are implicated in Alzheimer's and Parkinson's disease, respectively. Furthermore, the compound has been shown to inhibit the activity of topoisomerase II and protein kinases, which are involved in DNA replication, cell division, and cell signaling pathways.
Advantages and Limitations for Lab Experiments
N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride has several advantages for lab experiments. For example, the compound is relatively easy to synthesize and has been shown to have potent activity against cancer cells and beta-amyloid and alpha-synuclein proteins. However, there are also some limitations to using this compound in lab experiments. For example, the compound may have off-target effects on other enzymes and proteins in the body, which could complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride. One area of research could focus on optimizing the synthesis method of the compound to improve its yield and purity. Another area of research could focus on identifying the specific enzymes and proteins that are targeted by this compound and elucidating its mechanism of action in more detail. Finally, future research could investigate the potential therapeutic applications of this compound in other diseases, such as Huntington's disease and amyotrophic lateral sclerosis.
Scientific Research Applications
N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine hydrochloride has been studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. In Alzheimer's and Parkinson's disease, this compound has been shown to inhibit the aggregation of beta-amyloid and alpha-synuclein proteins, respectively, which are implicated in the pathogenesis of these diseases.
properties
IUPAC Name |
N-(2-methoxyphenyl)-6-phenylpyrimidin-4-amine;hydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O.ClH/c1-21-16-10-6-5-9-14(16)20-17-11-15(18-12-19-17)13-7-3-2-4-8-13;/h2-12H,1H3,(H,18,19,20);1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVZJXYIPRSBXGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC2=NC=NC(=C2)C3=CC=CC=C3.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16ClN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.